(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-hydroxy-7-methylbenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-hydroxy-7-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C17H12O5/c1-9-12(18)4-3-11-16(19)15(22-17(9)11)7-10-2-5-13-14(6-10)21-8-20-13/h2-7,18H,8H2,1H3/b15-7-
• InChI Key: AWXYMGVAGFPRNB-CHHVJCJISA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC4=C(C=C3)OCO4)C2=O)O
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC4=C(C=C3)OCO4)/C2=O)O
• Molecular Formula: C17H12O5
• Molecular Weight: 296.27 g/mol

Description

“(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-hydroxy-7-methylbenzofuran-3(2H)-one” is a compound that can be used in the synthesis of compounds containing a benzodioxole structure. It is easily involved in substitution reactions and catalytic reactions. Its molecular weight is 176.1687.

Synthesis Analysis

The compound has been synthesized in various studies. For instance, it was synthesized by Schiff base method in a study. Another study synthesized a series of N-substituted derivatives of the compound.

Molecular Structure Analysis

The compound’s structure has been analyzed using different techniques such as FT-IR, FT-Raman, NMR (1H, 13C), Z-scan, and NBO. Density functional theory (DFT) calculations were performed at B3LYP/6-311++G (d,p) level to understand the vibrational frequency of the compound at the ground state structure.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For example, it was used in the significant detection of the carcinogenic heavy metal ion, lead (Pb2+), via a reliable electrochemical approach. It was also used in the synthesis of N-substituted (Z)-5-(Benzo[d][1,3]dioxol-5-ylmethylene)-2-Thioxothiazolidin-4-one Derivatives and 5-Substituted-Thioxothiazolidindione Derivatives.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties have been analyzed using different techniques such as FT-IR, FT-Raman, NMR (1H, 13C), Z-scan, and NBO. The nonlinear optical susceptibility, nonlinear refractive index, and nonlinear optical absorption coefficient were estimated by Z-scan technique.

Scientific Research Applications

Metabolic Syndrome Management

Interestingly, the compound has been investigated for its hypoglycemic and hypolipidemic effects. It may help regulate blood glucose levels and lipid profiles, making it relevant for metabolic syndrome management.

These applications highlight the diverse potential of (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-hydroxy-7-methylbenzofuran-3(2H)-one in various scientific contexts. . If you’d like more information on any specific application, feel free to ask! 😊

Mechanism of Action

Target of Action

Similar compounds with a benzo[d][1,3]dioxole structure have been synthesized and studied for their potential interactions with various biological targets .

Biochemical Pathways

Compounds with similar structures have been found to interact with various biochemical pathways, suggesting that this compound may have similar effects .